(2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride

• CAS No.: 1803562-19-7
• Molecular Formula: C8H22Cl2N2
• Molecular Weight: 217.2

Description

(2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride is a chemical compound with the molecular formula C8H22Cl2N2 and a molecular weight of 217.18 g/mol . It is primarily used for research purposes and is known for its unique structure that includes both primary and secondary amine groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride typically involves the reaction of 3-methylbutan-2-amine with 2-chloroethylamine hydrochloride under controlled conditions . The reaction is carried out in an inert atmosphere to prevent oxidation and other side reactions. The product is then purified through recrystallization or chromatography to obtain the dihydrochloride salt .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The final product is subjected to rigorous quality control measures to ensure its suitability for research and industrial applications .

Chemical Reactions Analysis

Types of Reactions

(2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The primary amine group can be oxidized to form corresponding imines or nitriles under specific conditions.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The amine groups can participate in nucleophilic substitution reactions with alkyl halides or acyl chlorides to form substituted amines or amides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides (e.g., methyl iodide) and acyl chlorides (e.g., acetyl chloride) are used under basic or acidic conditions.

Major Products

Oxidation: Imines or nitriles.

Reduction: Secondary or tertiary amines.

Substitution: Substituted amines or amides.

Scientific Research Applications

(2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors . The compound can act as a ligand, binding to active sites and modulating the activity of enzymes or receptors. This interaction can lead to changes in cellular signaling pathways and biochemical processes .

Comparison with Similar Compounds

Similar Compounds

(2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine: The base form without the dihydrochloride salt.

(2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine hydrochloride: The monohydrochloride salt form.

Uniqueness

(2-aminoethyl)(methyl)(3-methylbutan-2-yl)amine dihydrochloride is unique due to its dual amine functionality, which allows it to participate in a variety of chemical reactions and interact with multiple molecular targets . This versatility makes it a valuable compound in research and industrial applications .